- A highly efficient, operationally simple and selective thia-Michael addition under solvent-free condition, Green Chemistry Letters and Reviews, 2009, 2(1-2), 43-46
Cas no 94278-26-9 (methyl 3-(furfurylthio)propionate)
94278-26-9 structure
Product Name:methyl 3-(furfurylthio)propionate
CAS No:94278-26-9
MF:C9H12O3S
MW:200.254781723022
CID:61709
PubChem ID:15225386
Update Time:2024-10-25
methyl 3-(furfurylthio)propionate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(furfurylthio)propionate
- 4-METHYL-4-FURFURYLTHIO-2-PENTANONE
- methyl 3-(furan-2-ylmethylsulfanyl)propanoate
- Methyl furfuryl mercaptopropionate
- MXXNUXUTQGTBGJ-UHFFFAOYSA
- Methyl 3-[(2-furanylmethyl)thio]propanoate (ACI)
- FEMA NO. 4538
- NS00066551
- Methyl 3-{[(furan-2-yl)methyl]sulfanyl}propanoate
- DB-003716
- Methyl 3-((furan-2-ylmethyl)thio)propanoate
- methyl 3-[(2-furanylmethyl)thio]propanoate
- AKOS009165293
- DTXSID50869225
- Methyl 3-furfurylthio propionate
- MXXNUXUTQGTBGJ-UHFFFAOYSA-
- METHYL3-(FURFURYLTHIO)PROPIONATE
- MFCD00053109
- UNII-L1387H8Y3U
- SCHEMBL9190764
- W-100203
- InChI=1/C9H12O3S/c1-11-9(10)4-6-13-7-8-3-2-5-12-8/h2-3,5H,4,6-7H2,1H3
- Propanoic acid, 3-((2-furanylmethyl)thio)-, methyl ester
- L1387H8Y3U
- Q27282571
- CS-0365486
- EINECS 304-715-1
- 94278-26-9
-
- MDL： MFCD00053109
- Inchi： 1S/C9H12O3S/c1-11-9(10)4-6-13-7-8-3-2-5-12-8/h2-3,5H,4,6-7H2,1H3
- InChI Key： MXXNUXUTQGTBGJ-UHFFFAOYSA-N
- SMILES： O=C(CCSCC1=CC=CO1)OC
Computed Properties
- Exact Mass: 200.05100
- Monoisotopic Mass: 200.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- Color/Form: NA
- Density: 1.163
- Melting Point: Not available
- Boiling Point: 114-116℃/1.12mm
- Flash Point: 92°(198°F)
- Refractive Index: 1.5120
- PSA: 64.74000
- LogP: 2.07590
- FEMA: 4538 | METHYL 3-(FURFURYLTHIO)PROPIONATE
methyl 3-(furfurylthio)propionate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
methyl 3-(furfurylthio)propionate Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
methyl 3-(furfurylthio)propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M239105-2.5g |
Methyl 3-(furfurylthio)propionate |
94278-26-9 | 2.5g |
$ 45.00 | 2022-06-04 | ||
| TRC | M239105-5g |
Methyl 3-(furfurylthio)propionate |
94278-26-9 | 5g |
$110.00 | 2023-05-18 | ||
| TRC | M239105-500mg |
Methyl 3-(furfurylthio)propionate |
94278-26-9 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | M239105-1g |
Methyl 3-(furfurylthio)propionate |
94278-26-9 | 1g |
$98.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W453801-SAMPLE |
Methyl furfuryl mercaptopropionate |
94278-26-9 | ≥98%, FG | 403.68 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W453801-100G |
Methyl furfuryl mercaptopropionate |
94278-26-9 | 100g |
¥1845.79 | 2023-11-12 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W453801-1KG |
Methyl furfuryl mercaptopropionate |
94278-26-9 | 1kg |
¥6903.48 | 2023-11-12 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32410-1g |
Methyl 3-(furfurylthio)propionate, 98% |
94278-26-9 | 98% | 1g |
￥225.00 | 2023-05-08 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32410-25g |
Methyl 3-(furfurylthio)propionate, 98% |
94278-26-9 | 98% | 25g |
￥738.00 | 2023-05-08 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32410-100g |
Methyl 3-(furfurylthio)propionate, 98% |
94278-26-9 | 98% | 100g |
￥2457.00 | 2023-05-08 |
methyl 3-(furfurylthio)propionate Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Lithium hydroxide ; 1 - 4 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dichloromethane ; overnight, rt
Reference
- Pd-Catalyzed Intermolecular Transthiolation of Ar-OTf Using Methyl 3-(Methylthio) Propanoate as a Thiol Surrogate, European Journal of Organic Chemistry, 2021, 2021(33), 4616-4619
methyl 3-(furfurylthio)propionate Preparation Products
methyl 3-(furfurylthio)propionate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
94278-26-9 (methyl 3-(furfurylthio)propionate) Related Products
- 83530-34-1(Propanoic acid, 3-[(2-furanylmethyl)thio]-)
- 94278-27-0(Ethyl 3-(furfurylthio)propionate)
- 1823196-94-6(Ethyl 3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propanoate)
- 2172186-55-7(methyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanoate)
- 2172371-41-2(methyl 3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoate)
- 2172118-43-1(ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanoate)
- 2172024-76-7(methyl 2-methyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propanoate)
- 2172166-98-0(3-{(5-ethylfuran-2-yl)methylsulfanyl}propanoic acid)
- 1823063-44-0(Methyl 3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propanoate)
- 118238-15-6(Butanoic acid, 4-[(2-furanylmethyl)thio]-3-oxo-, ethyl ester)
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